Cas no 1220034-63-8 (3-(2-Bromo-4-fluorophenoxy)pyrrolidinehydrochloride)

• Product Name: 3-(2-Bromo-4-fluorophenoxy)pyrrolidinehydrochloride
• CAS No: 1220034-63-8
• MF: C₁₀H₁₂BrClFNO
• MW: 296.563784599304
• CID: 4688343
• Update Time: 2025-10-30

3-(2-Bromo-4-fluorophenoxy)pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride
• 3-(2-Bromo-4-fluorophenoxy)pyrrolidinehydrochloride
• 2229AD

• Inchi： 1S/C10H11BrFNO.ClH/c11-9-5-7(12)1-2-10(9)14-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6H2;1H
• InChI Key： FNELYEMWSCJTNU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1CNCC1)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 21.3

3-(2-Bromo-4-fluorophenoxy)pyrrolidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Bromo-4-fluorophenoxy)pyrrolidinehydrochloride

Comprehensive Overview of 3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride (CAS No. 1220034-63-8)

3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride (CAS No. 1220034-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenoxy and pyrrolidine hydrochloride moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern medicinal chemistry.

The growing interest in 3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride aligns with the surge in demand for small-molecule therapeutics and precision agriculture solutions. Researchers are increasingly exploring its potential applications in central nervous system (CNS) disorders and crop protection, areas that dominate current scientific discourse. Its halogenated aromatic component enhances binding affinity to biological targets, a property highly sought after in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound’s CAS No. 1220034-63-8 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening (HTS) libraries. The incorporation of fluorine and bromine atoms improves metabolic stability and lipophilicity, addressing key challenges in drug bioavailability—a recurring theme in pharmacokinetic optimization discussions.

Environmental and regulatory considerations also play a role in the compound’s profile. While not classified as hazardous, its halogenated nature prompts studies on green chemistry alternatives, a trending topic in sustainable synthesis. Researchers are investigating catalytic methods to reduce waste during its production, aligning with the Principles of Green Chemistry advocated by the EPA and other global agencies.

In the context of intellectual property, 3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride has been cited in patents related to neurodegenerative disease therapeutics, underscoring its commercial potential. The compound’s pyrrolidine scaffold is a common motif in FDA-approved drugs, further validating its utility. This has led to a spike in searches for pyrrolidine derivatives and fluorinated building blocks in academic and industrial settings.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing—techniques frequently discussed in quality control (QC) forums. Its hydrochloride salt form enhances solubility, a feature critical for formulation scientists working on oral dosage forms. These attributes make it a staple in preclinical development pipelines.

Emerging trends like AI-driven drug design and fragment-based drug discovery (FBDD) have further amplified interest in CAS No. 1220034-63-8. Computational models often highlight its molecular docking potential, especially for protein-ligand interactions. Such applications are frequently searched in platforms like PubMed and Google Scholar, indicating its cross-disciplinary appeal.

In summary, 3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride represents a nexus of innovation in life sciences and material chemistry. Its versatility, coupled with the industry’s focus on targeted therapies and sustainable practices, ensures its continued relevance. As research evolves, this compound is poised to remain a key player in addressing unmet medical and agricultural needs.